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Compound of Interest

Compound Name: 4-Nitrophenylacetonitrile

Cat. No.: B121139

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Nitrobenzyl cyanide (also known as 4-Nitrophenylacetonitrile), a key intermediate in various
chemical syntheses. This document is intended for researchers, scientists, and professionals in
drug development who require detailed information for their work.

Core Physical and Chemical Properties

4-Nitrobenzyl cyanide is a crystalline solid, appearing as a cream to yellow powder.[1] It is an
important building block in organic chemistry, notably in the synthesis of p-nitrophenylacetic
acid.[2][3]

General and Physical Properties of 4-Nitrobenzyl
Cyanide
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Property Value Reference
Chemical Formula CsHsN202 [4]
Molecular Weight 162.15 g/mol [41[5]
Cream to yellow crystalline
Appearance [1]
powder
Melting Point 113-118 °C [61[7]

. , 336.3 °C at 760 mmHg; 195-
Boiling Point [4][8]
197 °C at 12 mmHg

Density 1.272 g/cm3 [6]

Solubility in Water Insoluble [6][7]

Soluble in ethanol, ether,
o ) chloroform, and methanol.[7]
Solubility in Organic Solvents o
[9] Quantitative data not

readily available.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4-Nitrobenzyl
cyanide.
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Spectrum Type

Key Features / Link to Data

Infrared (IR) Spectrum

The NIST WebBook provides a reference IR

spectrum for Benzeneacetonitrile, 4-nitro-.

1H Nuclear Magnetic Resonance (*H NMR)

Spectrum

A*H NMR spectrum in CDCls is available on

SpectraBase.

13C Nuclear Magnetic Resonance (33C NMR)

Spectrum

While a direct spectrum for 4-Nitrobenzyl
cyanide was not found, related structures like 4-
Nitrobenzyl alcohol can provide comparative

insights.

Mass Spectrum (GC-MS)

PubChem lists experimental GC-MS data,
showing a molecular ion peak and

fragmentation pattern.

Experimental Protocols

The following sections detail the methodologies for the synthesis, purification, and

determination of key physical properties of 4-Nitrobenzyl cyanide.

Synthesis of 4-Nitrobenzyl Cyanide

This protocol is adapted from a standard organic synthesis procedure.[3]

Materials:

e Benzyl cyanide

o Concentrated nitric acid (sp. gr. 1.42)

o Concentrated sulfuric acid (sp. gr. 1.84)

e Crushed ice

e 95% Ethanol

e 80% Ethanol
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Procedure:

In a round-bottomed flask equipped with a dropping funnel and a mechanical stirrer, prepare
a mixture of concentrated nitric acid and concentrated sulfuric acid.

e Cool the acid mixture to 10°C in a freezing mixture.

o Slowly add benzyl cyanide to the cooled acid mixture while maintaining the temperature at
approximately 10°C and not exceeding 20°C.

» After the addition is complete, remove the ice bath and continue stirring for one hour.

e Pour the reaction mixture onto crushed ice, which will cause a pasty mass of the crude
product to separate.

« Filter the crude product using suction and press it well to remove as much of the oily
byproducts as possible.

e The crude product contains a mixture of p-nitrobenzyl cyanide and o-nitrobenzyl cyanide.

Purification by Recrystallization

Procedure:
» Dissolve the crude p-nitrobenzyl cyanide in boiling 95% ethanol.[3]
 Allow the solution to cool, which will cause the p-nitrobenzyl cyanide to crystallize.[3]

o For a purer product, a second recrystallization from 80% ethanol can be performed.[3] This
should yield a product with a melting point of 116-117°C.[3]

Determination of Melting Point

Apparatus:
e Melting point apparatus (e.g., Thiele tube or digital melting point apparatus)

o Capillary tubes
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e Thermometer

Procedure:

o Ensure the 4-Nitrobenzyl cyanide sample is dry and finely powdered.

o Pack a small amount of the sample into a capillary tube, sealed at one end.
e Place the capillary tube in the melting point apparatus.

e Heat the apparatus slowly and record the temperature at which the substance begins to melt
and the temperature at which it is completely molten. This range indicates the melting point.

Determination of Boiling Point

Apparatus:

Thiele tube or similar heating apparatus

Small test tube

Capillary tube, sealed at one end

Thermometer

Heating oil (e.g., mineral oil)

Procedure:

e Place a small amount of 4-Nitrobenzyl cyanide into the small test tube.
» Place the capillary tube, open end down, into the test tube.

o Attach the test tube to the thermometer and immerse it in the heating oil within the Thiele
tube.

e Heat the side arm of the Thiele tube gently.

o Observe for a steady stream of bubbles emerging from the capillary tube.
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e Turn off the heat and record the temperature at which the liquid just begins to enter the
capillary tube. This is the boiling point.

Determination of Density (for a solid)

Apparatus:

e Analytical balance

e Graduated cylinder or pycnometer

e Aliquid in which 4-Nitrobenzyl cyanide is insoluble (e.g., water)

Procedure (Displacement Method):

Weigh a sample of dry 4-Nitrobenzyl cyanide.
« Partially fill a graduated cylinder with the chosen liquid and record the initial volume.

o Carefully add the weighed solid to the graduated cylinder, ensuring it is fully submerged and
no air bubbles are trapped.

e Record the final volume.

e The volume of the solid is the difference between the final and initial volumes.

Calculate the density using the formula: Density = Mass / Volume.

Determination of Solubility (Qualitative)

Apparatus:

e Test tubes

e Spatula

» Various solvents (e.g., water, ethanol, ether)

Procedure:
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e Place a small, consistent amount of 4-Nitrobenzyl cyanide into separate test tubes.
e Add a small volume of a solvent to the first test tube and agitate.
o Observe if the solid dissolves completely, partially, or not at all.

e If it dissolves, continue adding small portions of the solid until no more dissolves to
determine if it is sparingly, moderately, or very soluble.

» Repeat the process for each solvent.
Mandatory Visualizations

Synthesis and Purification Workflow of 4-Nitrobenzyl
Cyanide
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Workflow for Synthesis and Purification of 4-Nitrobenzyl Cyanide

Synthesis

Mix Concentrated HNOs and H2SOa

Y

Cool Acid Mixture to 10°C

Y

Slowly Add Benzyl Cyanide (maintain T < 20°C)

Y

Stir for 1 hour at Room Temperature

A4

Pour onto Crushed Ice

Y

Filter Crude Product (Mixture of o- and p-isomers)

Crude Product

Purification (R§'crystallization)

Dissolve Crude Product in Boiling 95% Ethanol

Y

Cool Solution to Crystallize

Y

Filter Crystals

Y

Optional: Redissolve in Boiling 80% Ethanol for Higher Purity

Y

Cool Solution to Recrystallize

Y

Filter and Dry Pure p-Nitrobenzyl Cyanide

Click to download full resolution via product page
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Caption: A flowchart illustrating the key steps in the synthesis and subsequent purification of 4-
Nitrobenzyl cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of 4-Nitrobenzyl Cyanide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121139#physical-properties-of-4-nitrobenzyl-cyanide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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